(1-Methylcyclohexanyl)methyl-4-nitrophenyl Ether

Specification

• CAS No.: 85002-76-2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.3 g/mol
• IUPAC Name: 1-[(1-methylcyclohexyl)methoxy]-4-nitrobenzene
• Standard InChI: InChI=1S/C14H19NO3/c1-14(9-3-2-4-10-14)11-18-13-7-5-12(6-8-13)15(16)17/h5-8H,2-4,9-11H2,1H3
• Standard InChI Key: PUXZSURAFWGSTM-UHFFFAOYSA-N
• SMILES: CC1(CCCCC1)COC2=CC=C(C=C2)[N+](=O)[O-]
• Canonical SMILES: CC1(CCCCC1)COC2=CC=C(C=C2)[N+](=O)[O-]

Introduction

What is (1-Methylcyclohexanyl)methyl-4-nitrophenyl Ether?

(1-Methylcyclohexanyl)methyl-4-nitrophenyl ether, also known as 1-[(1-methylcyclohexyl)methoxy]-4-nitrobenzene, is a chemical compound with the molecular formula $C_{14}H_{19}NO_3$
. It has a molecular weight of 249.31 g/mol. The compound is characterised as a yellow solid.

Basic Information and Identifiers

Key identifiers and basic information regarding (1-Methylcyclohexanyl)methyl-4-nitrophenyl Ether:

• CAS Number: 85002-76-2

• Molecular Formula: $C_{14}H_{19}NO_3$
  

• Molecular Weight: 249.31

• Synonyms: Includes 1-Methyl-1-cyclohexanemethyl-4-nitrophenyl, (1-Methylcyclohexanyl)methyl-4-nitrophenyl Ether, and 1-[(1-methylcyclohexyl)methoxy]-4-nitrobenzene.

• IUPAC Name: 1-[(1-methylcyclohexyl)methoxy]-4-nitrobenzene

• InChI: InChI=1S/C14H19NO3/c1-14(9-3-2-4-10-14)11-18-13-7-5-12(6-8-13)15(16)17/h5-8H,2-4,9-11H2,1H3

• InChIKey: PUXZSURAFWGSTM-UHFFFAOYSA-N

• SMILES: CC1(CCCCC1)COC2=CC=C(C=C2)N+[O-]

• DSSTox Substance ID: DTXSID90391116

• Wikidata: Q82188358

Synthesis and Use

(1-Methylcyclohexanyl)methyl-4-nitrophenyl ether is used in organic synthesis. It can be synthesized from 1-hydroxymethyl-1-methylcyclohexane and 4-chloronitrobenzene.

Safety and Handling

No specific safety or handling information is available within the search results for (1-Methylcyclohexanyl)methyl-4-nitrophenyl ether. The material safety data sheet (MSDS) is not available. It is recommended to handle this chemical with standard laboratory safety procedures, including wearing protective gloves and eyewear, and ensuring adequate ventilation.